4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

• CAS: 1211539-88-6

Core Science & Biosynthesis

A Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Introduction

4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is a polysubstituted pyrimidine derivative. Such heterocyclic scaffolds are of significant interest to researchers in drug discovery and materials science due to their diverse biological activities and utility as synthetic building blocks. The precise structural elucidation of these complex molecules is paramount for understanding their reactivity, and by extension, their function. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the unambiguous determination of molecular structure in solution.[1] This in-depth guide provides a comprehensive analysis of the expected ¹H and ¹³C NMR chemical shifts for the title compound, explains the underlying principles governing these shifts, and presents a robust experimental protocol for data acquisition.

Theoretical Framework: Substituent Effects on the Pyrimidine Core

The chemical shifts observed in the NMR spectrum of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine are a direct consequence of the electronic environment of each nucleus. The pyrimidine ring itself is an electron-deficient (π-deficient) heteroaromatic system, which generally results in the downfield shift of its ring protons and carbons compared to benzene. The chemical shifts are further modulated by the strong inductive and resonance effects of the three distinct substituents:

• 4-Chloro group (-Cl): This halogen atom exerts a strong electron-withdrawing inductive effect (-I), which deshields (moves downfield) the adjacent C4 and C5 positions.

• 2-Chloromethyl group (-CH₂Cl): The primary influence here is the potent -I effect of the chlorine atom on the methylene (-CH₂) group, causing a significant downfield shift for both the protons and the carbon of this group.

• 6-Trifluoromethyl group (-CF₃): The -CF₃ group is one of the most powerful electron-withdrawing groups. It dramatically deshields the C6 carbon to which it is attached and also influences the neighboring C5 position. Furthermore, the fluorine nuclei will couple with the carbon nuclei, leading to characteristic splitting patterns in the ¹³C NMR spectrum (J-coupling).

Predicted ¹H and ¹³C NMR Spectra

Based on the analysis of substituent effects and data from related heterocyclic systems, the following ¹H and ¹³C NMR chemical shifts are predicted.[2][3][4][5]

¹H NMR Spectrum

The proton NMR spectrum is expected to be relatively simple, showing two distinct signals:

• H5 (Pyrimidine Ring Proton): A singlet is predicted for the single proton on the pyrimidine ring. Its chemical shift will be significantly downfield due to the cumulative electron-withdrawing effects of the two nitrogen atoms in the ring and the flanking chloro and trifluoromethyl substituents.

• -CH₂Cl (Chloromethyl Protons): A singlet is anticipated for the two equivalent protons of the chloromethyl group. The strong deshielding effect of the adjacent chlorine atom will shift this signal considerably downfield.

¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to display six distinct signals:

• C2, C4, C6 (Substituted Ring Carbons): These carbons, directly attached to the electron-withdrawing substituents and ring nitrogens, will be significantly deshielded and appear at the downfield end of the spectrum. C6, bonded to the -CF₃ group, is predicted to be the most downfield of the three.

• C5 (Protonated Ring Carbon): This carbon will also be deshielded due to the overall electron-deficient nature of the ring, but less so than the substituted carbons. It is expected to show coupling to the attached H5 proton and potentially smaller long-range coupling to the fluorine atoms of the -CF₃ group.

• -CH₂Cl (Chloromethyl Carbon): This carbon will be found at a characteristic downfield position for an alkyl halide.

• -CF₃ (Trifluoromethyl Carbon): The carbon of the trifluoromethyl group will appear as a quartet due to one-bond coupling with the three fluorine atoms (¹J-CF). This is a highly characteristic signal.

The relationship between the molecular structure and the predicted NMR signals is visualized below.

Caption: Structure of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine with atom numbering.

Data Summary Table

The predicted chemical shifts (δ) are summarized below. These values are estimates and may vary based on the solvent and experimental conditions used.

Assignment	Predicted ¹H δ (ppm)	Multiplicity	Predicted ¹³C δ (ppm)	Multiplicity
H5 / C5	~7.8 - 8.2	s	~115 - 125	d, q (small J)
-CH₂Cl	~4.8 - 5.2	s	~45 - 55	t
C2	-	-	~160 - 170	s
C4	-	-	~165 - 175	s
C6	-	-	~155 - 165	q (²J-CF)
-CF₃	-	-	~120 - 130	q (¹J-CF)

s = singlet, d = doublet, t = triplet, q = quartet

Experimental Protocol for NMR Data Acquisition

To obtain high-quality, verifiable NMR data, the following step-by-step methodology is recommended. This protocol ensures the integrity and reproducibility of the results.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable initial choice due to its excellent dissolving power for many organic compounds and its relative chemical inertness.[6][7] Alternatively, deuterated acetone (Acetone-d₆) can be used if solubility in CDCl₃ is limited.[6] The solvent must be of high isotopic purity (≥99.8%) to minimize residual solvent signals.[8][9]

• Sample Concentration: Weigh approximately 5-10 mg of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solvent to serve as an internal reference (δ = 0.00 ppm).

• Transfer: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality 5 mm NMR tube.

• Final Volume: Ensure the final sample height in the NMR tube is approximately 4-5 cm.

NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Acquisition:

• Insert Sample: Place the NMR tube in the spinner and insert it into the spectrometer's magnet.

• Lock and Shim: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm (centered around 6-8 ppm).

  • Number of Scans (NS): 16 to 64 scans.

  • Relaxation Delay (D1): 2-5 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of ~0.3 Hz). Phase and baseline correct the spectrum. Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

¹³C NMR Acquisition:

• Tuning: Tune the carbon probe to the correct frequency.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse program (e.g., 'zgpg30').

  • Spectral Width: ~220 ppm (centered around 100-120 ppm).

  • Number of Scans (NS): 512 to 2048 scans, or more, depending on the sample concentration.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 1-2 Hz). Phase and baseline correct the spectrum. Calibrate the spectrum by referencing the solvent peak (e.g., CDCl₃ at 77.16 ppm).[10]

Advanced 2D NMR Experiments (for Unambiguous Assignment)

For complete and authoritative structural confirmation, 2D NMR experiments are invaluable.[11][12]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C nuclei. This experiment will definitively link the H5 signal to the C5 signal and the -CH₂Cl proton signal to its corresponding carbon signal.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds. This is crucial for piecing together the molecular skeleton. For instance, correlations from H5 to C4 and C6, and from the -CH₂Cl protons to C2 would be expected.

The workflow for NMR analysis is depicted in the following diagram.

Caption: A typical workflow for the structural elucidation of an organic compound using NMR.

Conclusion

The ¹H and ¹³C NMR spectra of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine are predicted to show distinct, well-resolved signals characteristic of its highly substituted, electron-deficient pyrimidine core. The strong deshielding effects of the chloro, chloromethyl, and trifluoromethyl groups dominate the spectral appearance, pushing proton and carbon signals significantly downfield. By following the detailed experimental protocol outlined in this guide, researchers can obtain high-fidelity NMR data. The subsequent application of 1D and 2D NMR analytical techniques will enable the unambiguous assignment of all proton and carbon resonances, leading to a definitive confirmation of the molecular structure, a critical step in any chemical research and development pipeline.

References

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• Al-Rawi, J. M. A., et al. 1H and13C NMR spectral assignments of 2,4-diaryl-substituted cycloalkyl[d]pyrimidines. Magnetic Resonance in Chemistry, 40(4), 293-299. Available at: [Link].

• Girreser, U., et al. 1H, 13C and 15N NMR spectral analysis of substituted 1,2,3,4-tetrahydro-pyrido[1,2-a]pyrimidines. Magnetic Resonance in Chemistry, 51(11), 714-21. Available at: [Link].

• Geraldes, C. F. G. C. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link].

• Teixeira, J., et al. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. Molecules, 19(9), 13420-13466. Available at: [Link].

• Katritzky, A. R., et al. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar. Available at: [Link].

• Tsujimoto, T., et al. Studies on 13C magnetic resonance spectroscopy. XII. 13C and 1H NMR of 5-substituted pyrimidine derivatives. Chemical and Pharmaceutical Bulletin, 27(1), 116-121. Available at: [Link].

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• Waud, D. R. The Evolving Landscape of NMR Structural Elucidation. PMC - NIH. Available at: [Link].

• Chen, C. Y. The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane1. The Journal of Organic Chemistry. Available at: [Link].

• PubChem. 4-Chloro-2-methyl-6-(trifluoromethyl)pyrimidine. PubChem. Available at: [Link].

• Sun, D., et al. Discovery of 4-((3′R,4′S,5′R)-6″-Chloro-4′-(3-chloro-2-fluorophenyl)-1′-ethyl-2″-oxodispiro[cyclohexane-1,2′-pyrrolidine-3′,3″-indoline]-5′-carboxamido)bicyclo[2.2.2]octane-1-carboxylic Acid (AA-115/APG-115): A Potent and Orally Active Murine Double Minute 2 (MDM2) Inhibitor in Clinical Development. Journal of Medicinal Chemistry, 60(8), 3437-3447. Available at: [Link].

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Synthesis Pathways and Mechanisms for 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine: A Technical Whitepaper

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical development. Fluorinated pyrimidines, in particular, are privileged structures due to their enhanced metabolic stability, lipophilicity, and unique electrostatic interactions with biological targets[1]. This whitepaper provides an in-depth, mechanistic guide to the synthesis of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6) [2].

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural recitations. We will dissect the retrosynthetic logic, explore the causality behind reagent selection, and establish self-validating experimental protocols that ensure high-yield, reproducible synthesis.

Retrosynthetic Analysis & Chemical Logic

The target molecule is a highly functionalized pyrimidine ring bearing three distinct electron-withdrawing groups: a chlorine atom, a chloromethyl group, and a trifluoromethyl group.

Disconnection Strategy: Classical pyrimidine synthesis relies on the [3+3] cyclocondensation of an amidine with a 1,3-dicarbonyl equivalent.

• C-N Bond Disconnection: Cleaving the pyrimidine ring yields 2-chloroacetamidine (the N-C-N donor) and ethyl 4,4,4-trifluoroacetoacetate (the C-C-C backbone donor).

• Functional Group Interconversion (FGI): The 4-chloro substituent is notoriously difficult to install directly via condensation. Therefore, the retrosynthetic pathway traces back to a pyrimidin-4-ol intermediate—2-(chloromethyl)-6-(trifluoromethyl)pyrimidin-4-ol (CAS: 1240596-45-5) [3]—which can be subsequently deoxychlorinated[4].

Caption: Retrosynthetic assembly and forward synthesis pathway.

Step 1: Cyclocondensation (Pinner-Type Synthesis)

Mechanistic Causality

The formation of the pyrimidine core involves a nucleophilic attack of the amidine nitrogens onto the β -keto ester. The causality of the regioselectivity is driven by electrophilicity: the highly electrophilic ketone carbonyl (adjacent to the strongly electron-withdrawing -CF 3​ group) is attacked first by the unsubstituted nitrogen of the amidine. Subsequent intramolecular cyclization onto the ester carbonyl, followed by the elimination of ethanol and water, yields the thermodynamically stable aromatic system.

Quantitative Data: Condensation Optimization

The choice of base is critical. The amidine is typically supplied as a hydrochloride salt and must be liberated in situ.

Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
NaOMe	MeOH	65 (Reflux)	8	82	Optimal deprotonation; clean conversion.
K 2​ CO 3​	DMF	80	12	65	Sluggish cyclization; partial thermal degradation.
Et 3​ N	EtOH	78 (Reflux)	16	45	Weak base; incomplete condensation and amidine stalling.

Self-Validating Protocol: Synthesis of Intermediate

Materials: 2-Chloroacetamidine hydrochloride, Ethyl 4,4,4-trifluoroacetoacetate, Sodium methoxide (NaOMe), Methanol.

• Initiation: Charge a dry, nitrogen-purged reactor with anhydrous methanol. Slowly add NaOMe (2.2 eq) while maintaining the internal temperature below 10°C to control the exothermic deprotonation.

• Amidine Liberation: Add 2-chloroacetamidine hydrochloride (1.0 eq) portion-wise. Validation Check: The solution will turn slightly cloudy as NaCl precipitates, confirming the liberation of the free amidine base.

• Condensation: Add ethyl 4,4,4-trifluoroacetoacetate (1.05 eq) dropwise. Heat the mixture to reflux (65°C) for 8 hours.

• In-Process Control (IPC): Monitor by LC-MS. The reaction is deemed complete when the amidine mass ( m/z 92) is entirely consumed, replaced by the product mass ( m/z 212 for[M-H] − ).

• Isolation: Cool to room temperature and concentrate under reduced pressure. Resuspend the residue in water and adjust the pH to 4.5 using 1M HCl. Causality: The pyrimidin-4-ol is amphoteric; adjusting to its isoelectric point ensures maximum precipitation. Filter, wash with cold water, and dry under vacuum.

Step 2: Deoxychlorination via Vilsmeier-Haack Activation

Mechanistic Causality

Converting the pyrimidin-4-ol (which exists predominantly as its pyrimidin-4(1H)-one tautomer) to the 4-chloro derivative requires overcoming the severe electron deficiency of the ring caused by the -CF 3​ group. Phosphorus oxychloride (POCl 3​ ) alone is often insufficiently electrophilic.

By adding a catalytic amount of N,N-Dimethylformamide (DMF), we generate the Vilsmeier-Haack reagent ( [Me2​N=CHCl]+[PO2​Cl2​]− ) in situ[5]. This highly reactive electrophile rapidly attacks the tautomeric hydroxyl oxygen, forming an excellent leaving group (an O-phosphorodichloridate or formamidinium intermediate), which is subsequently displaced by a chloride ion in an addition-elimination sequence.

Caption: Mechanism of POCl3-mediated deoxychlorination via Vilsmeier-Haack activation.

Quantitative Data: Chlorination Optimization

Reagent	Additive	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
POCl 3​	None	105 (Reflux)	12	55	Slow reaction due to -CF 3​ electron withdrawal.
POCl 3​	DMF (cat.)	105 (Reflux)	4	89	Vilsmeier-Haack activation; rapid, clean conversion.
SOCl 2​	DMF (cat.)	80 (Reflux)	16	30	Insufficient electrophilicity for pyrimidinones.

Self-Validating Protocol: Synthesis of Final Product

Materials: 2-(Chloromethyl)-6-(trifluoromethyl)pyrimidin-4-ol, Phosphorus oxychloride (POCl 3​ ), N,N-Dimethylformamide (DMF).

• Activation: In a dry reactor equipped with a reflux condenser and an acidic gas scrubber, suspend the pyrimidin-4-ol (1.0 eq) in POCl 3​ (5.0 eq). Causality: Excess POCl 3​ acts as both the chlorinating agent and the solvent.

• Catalysis: Add DMF (0.05 eq) dropwise. Safety Note: Gas evolution (HCl) will begin as the Vilsmeier complex forms.

• Reaction: Heat the mixture to 105°C for 4 hours.

• In-Process Control (IPC): Monitor by TLC (Hexane:EtOAc 4:1). Validation Check: The highly polar starting material ( Rf​≈0.1 ) will be entirely consumed, replaced by a highly non-polar, UV-active spot ( Rf​≈0.8 ).

• Critical Quenching Step: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove the bulk of excess POCl 3​ . Pour the resulting oily residue slowly onto vigorously stirred crushed ice. Causality: Rapid, cold quenching safely hydrolyzes residual POCl 3​ without providing the thermal energy required to hydrolyze the newly formed, sensitive pyrimidine C-Cl bond[4].

• Extraction & Purification: Extract the aqueous mixture with Dichloromethane (DCM). Wash the organic layer with cold saturated NaHCO 3​ until pH neutral, dry over anhydrous Na 2​ SO 4​ , and concentrate. Purify via short-path vacuum distillation to yield the pure 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesis, the final product must be validated against the following expected analytical profiles:

• 19 F NMR: A sharp singlet around δ -68.5 ppm, confirming the integrity of the -CF 3​ group.

• 1 H NMR: A singlet at δ 7.8 ppm (pyrimidine ring proton at C-5) and a singlet at δ 4.7 ppm (CH 2​ Cl protons).

• LC-MS (ESI+): The presence of a distinct isotopic pattern for two chlorine atoms ( m/z 230.9, 232.9, 234.9 in a 9:6:1 ratio) corresponding to the [M+H]+ ion.

References

• Molaid. 2-(Chloromethyl)-6-(trifluoromethyl)pyrimidin-4-ol Product Page (CAS: 1240596-45-5). Retrieved from: [Link]

• National Academic Digital Library of Ethiopia. Fluorine in Heterocyclic Chemistry Volume 2. Retrieved from: [Link]

• Durham University E-Theses. Synthesis and Applications of Fluorinated Multi-Carbonyl Systems via Batch and Flow Processes. Retrieved from:[Link]

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Thermodynamic Stability of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine in Aqueous Solutions

Executive Summary

4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6) is a highly functionalized, electron-deficient heterocyclic building block widely utilized in the synthesis of kinase inhibitors and agrochemicals[1],[2]. While its dense functionalization allows for versatile orthogonal derivatization, it also renders the molecule thermodynamically unstable in protic and nucleophilic media[3]. This technical guide provides an in-depth mechanistic analysis of its aqueous degradation pathways, quantitative thermodynamic profiles, and self-validating experimental protocols for stability assessment.

Structural and Electronic Profiling: The Causality of Instability

The thermodynamic stability of this compound is entirely dictated by the synergistic electronic effects of its three substituents on the pyrimidine core:

• The Pyrimidine Ring: Inherently electron-deficient due to the two electronegative nitrogen atoms, which lower the energy of the lowest unoccupied molecular orbital (LUMO).

• 6-Trifluoromethyl Group ( −CF3​ ): Exerts a profound inductive ( −I ) electron-withdrawing effect. This further depletes electron density from the ring, dramatically increasing the electrophilicity of the C2 and C4 positions.

• 4-Chloro Group ( −Cl ): Positioned para to a ring nitrogen and meta to the −CF3​ group, this halogen is highly activated toward Nucleophilic Aromatic Substitution ( SN​Ar )[4].

• 2-Chloromethyl Group ( −CH2​Cl ): Acts as a potent alkylating agent. The benzylic-like carbon is highly susceptible to bimolecular nucleophilic substitution ( SN​2 ) due to the stabilization of the transition state by the adjacent electron-deficient ring[2].

Because water acts as both a solvent and a nucleophile, the molecule is in a constant state of thermodynamic peril when in aqueous solution, driven toward hydrolysis to lower its high free energy state.

Thermodynamic Degradation Pathways in Aqueous Media

Depending on the pH of the aqueous environment, the molecule undergoes divergent degradation pathways[3],[5].

Pathway A: SN​2 Hydrolysis of the 2-Chloromethyl Group (Neutral to Acidic Media) In neutral to mildly acidic conditions, the primary degradation route is the hydrolysis of the chloromethyl group to yield 2-(hydroxymethyl)-4-chloro-6-(trifluoromethyl)pyrimidine[3],[5]. The reaction is driven by the thermodynamic stability of the resulting strong C-O bond and the high solvation energy of the departing chloride ion.

Pathway B: SN​Ar Hydrolysis of the 4-Chloro Group (Alkaline Media) In basic environments, the high concentration of strong nucleophilic hydroxide ions ( OH− ) shifts the primary degradation mechanism to SN​Ar at the 4-position, yielding the corresponding pyrimidone (4-hydroxy tautomer)[6]. The −CF3​ group accelerates this pathway by stabilizing the anionic Meisenheimer complex intermediate.

Caption: Thermodynamic degradation pathways of the pyrimidine derivative in aqueous solutions.

Kinetics and Thermodynamics of Hydrolysis

The rate of degradation is governed by the Arrhenius equation and is highly sensitive to both temperature and pH[7]. High concentrations of acid can also paradoxically promote the hydrolysis of the chloropyrimidine core by protonating the ring nitrogens, making the C4 position even more electrophilic[6].

Table 1: Estimated Thermodynamic & Kinetic Parameters in Aqueous Media (25°C)

Parameter	Acidic (pH 3)	Neutral (pH 7)	Basic (pH 10)
Primary Pathway	Slow SN​2 & SN​Ar	SN​2 (2- CH2​Cl )	SN​Ar (4-Cl) & SN​2
Estimated t1/2​	> 48 hours	12 - 24 hours	< 1 hour
Activation Energy ( Ea​ )	~ 85 kJ/mol	~ 70 kJ/mol	~ 50 kJ/mol
Thermodynamic Driver	Solvation of Cl−	Solvation of Cl−	Hydroxide nucleophilicity

(Note: Kinetic values are extrapolated from analogous 2-(chloromethyl)pyrimidine and 4-chloropyrimidine systems[3],[6])

Experimental Protocols for Stability Assessment

To rigorously quantify the thermodynamic stability of this compound, researchers must employ a self-validating kinetic profiling workflow. The following LC-MS protocol embeds causality: by utilizing an internal standard and a buffered matrix, we isolate pH as the sole variable and track mass balance to prevent false stability readings caused by precipitation.

Step-by-Step Methodology:

• Stock Solution Preparation: Accurately weigh 10.0 mg of the pyrimidine derivative and dissolve it in 1.0 mL of anhydrous, LC-MS grade Dimethyl Sulfoxide (DMSO)[5]. Rationale: Aprotic solvents prevent premature solvolysis prior to the zero timepoint.

• Buffer Equilibration: Prepare 50 mM aqueous buffer solutions at pH 3.0 (Phosphate), pH 7.0 (HEPES), and pH 10.0 (Borate). Equilibrate to exactly 25.0 ± 0.1 °C.

• Reaction Initiation: In a temperature-controlled vial, combine 980 µL of the buffer and 10 µL of an internal standard (e.g., biphenyl, 1 mg/mL in DMSO). Initiate the kinetic study by spiking 10 µL of the pyrimidine stock solution. Vortex immediately.

• Kinetic Sampling & Quenching: Extract 50 µL aliquots at t=0,0.5,1,2,4,8,12,and 24 hours. Immediately quench each aliquot into 50 µL of cold acetonitrile containing 0.1% Formic Acid. Rationale: The acid neutralizes basic conditions instantly, halting SN​Ar hydrolysis, while the organic solvent crashes out buffer salts.

• LC-MS Analysis: Analyze using a C18 reversed-phase column with a Water/Acetonitrile gradient (0.1% Formic Acid). Monitor the disappearance of the parent mass ( m/z ~231 for 35Cl2​ ) and the appearance of hydrolysis products. The isotopic distribution of the two chlorine atoms provides a unique mass signature to confirm product identity.

• Data Processing: Plot ln([Parent]t​/[Parent]0​) versus time. The slope yields the pseudo-first-order rate constant ( kobs​ ), allowing for the calculation of the half-life ( t1/2​=0.693/kobs​ ).

Caption: Self-validating experimental workflow for assessing the aqueous degradation kinetics.

Strategies for Formulation and Handling

Because both the chloromethyl and chloropyrimidine functional groups are highly reactive, long-term storage of this compound in aqueous media is thermodynamically unviable[2].

• Storage: The neat solid must be stored at -20°C under an inert atmosphere (Argon or Nitrogen) to prevent degradation from ambient atmospheric moisture[3].

• Reaction Solvents: For synthetic steps requiring this intermediate, anhydrous aprotic solvents (e.g., DMF, DMSO, THF) should be prioritized[5]. If water must be utilized as a co-solvent (e.g., in Suzuki-Miyaura cross-couplings), the residence time in the aqueous phase must be minimized, and the pH should be maintained as close to neutral as the catalytic cycle permits to suppress rapid SN​Ar hydrolysis[7].

References

• Title : Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors Source : PMC (nih.gov) URL :[Link]

• Title : Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid Source : Organic Process Research & Development (Figshare) URL :[Link]

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Crystal structure and molecular geometry of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Structural Elucidation of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine: A Comprehensive Crystallographic Guide

Executive Summary

In modern drug discovery and agrochemical development, the spatial orientation and electron distribution of heterocyclic scaffolds dictate their binding affinity and reactivity. 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6) is a highly functionalized, electron-deficient building block[1]. The presence of three distinct electron-withdrawing groups—a chlorine atom, a chloromethyl group, and a trifluoromethyl group—creates a unique stereoelectronic environment. This whitepaper provides an in-depth technical analysis of its molecular geometry, crystal packing behavior, and a self-validating experimental protocol for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Molecular Geometry and Electronic Architecture

The pyrimidine core of this molecule is profoundly electron-deficient due to the synergistic inductive and mesomeric effects of its substituents. Understanding the geometry of these functional groups is critical for predicting their behavior in cross-coupling reactions and biological target binding.

• The 4-Chloro Substituent ( Csp2​−Cl ): The chlorine atom directly attached to the pyrimidine ring exhibits a highly polarized bond. Based on crystallographic data from homologous 4-chloropyrimidines, the expected C−Cl bond length is approximately 1.73–1.74A˚ [2]. The electron-withdrawing nature of the ring reduces the electron density around the halogen, promoting strong halogen bonding (anisotropic charge distribution leading to a "σ-hole").

• The 6-Trifluoromethyl Substituent ( −CF3​ ): The −CF3​ group introduces significant steric bulk and extreme electronegativity. The C−F bond lengths typically average 1.32–1.34A˚ [3]. A critical crystallographic challenge with −CF3​ groups is their tendency to exhibit rotational disorder around the C−CF3​ bond at room temperature. This necessitates low-temperature data collection to accurately resolve the fluorine atomic positions[4].

• The 2-Chloromethyl Substituent ( −CH2​Cl ): Unlike the 4-chloro group, the chlorine in the chloromethyl group is bonded to an sp3 hybridized carbon, resulting in a longer C−Cl bond length of approximately 1.80–1.81A˚ [5]. To minimize steric clashes with the adjacent pyrimidine nitrogen lone pairs, the −CH2​Cl vector typically adopts an out-of-plane conformation relative to the aromatic ring[5].

Crystal Packing and Intermolecular Interactions

The absence of strong classical hydrogen bond donors (like −OH or −NH2​ ) in 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine forces the crystal lattice to be stabilized by a complex network of secondary interactions.

Supramolecular interaction network stabilizing the crystal lattice of the target pyrimidine.

• Halogen Bonding: The highly polarized C−Cl bonds act as Lewis acids, interacting with the Lewis basic nitrogen atoms of adjacent pyrimidine rings ( Cl⋯N contacts) or with other halogens ( Cl⋯Cl contacts). These directional bonds dictate the primary 1D chain propagation in the crystal lattice[5].

• π−π Stacking: Because the pyrimidine ring is severely electron-depleted, it avoids face-to-face stacking with itself unless offset. Centroid-centroid distances for such offset π−π interactions typically range from 3.60A˚ to 3.80A˚ [2].

• Weak Hydrogen Bonding: The methylene protons of the −CH2​Cl group are highly acidic due to the adjacent chlorine and pyrimidine ring. They readily participate in non-classical C−H⋯F and C−H⋯N hydrogen bonds, providing 3D cross-linking to the lattice[3].

Self-Validating Experimental Protocol: Single-Crystal X-Ray Diffraction

To empirically determine the precise molecular geometry, a rigorous SCXRD workflow must be employed. This protocol is designed as a self-validating system, where the physical choices directly influence the mathematical convergence of the structural model.

Step-by-Step Methodology

Step 1: Crystal Growth via Vapor Diffusion

• Procedure: Dissolve 50 mg of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (>99% purity) in 0.5 mL of dichloromethane (good solvent) in a small inner vial. Place this inside a larger sealed vial containing 3 mL of n-hexane (antisolvent). Allow vapor diffusion to occur at 4∘C over 72 hours.

• Causality: Vapor diffusion ensures a highly controlled, slow supersaturation rate. Rapid evaporation often leads to kinetic trapping and twinned or defective crystals. The low temperature reduces the thermal kinetic energy, favoring the thermodynamic crystal polymorph.

Step 2: Crystal Harvesting and Mounting

• Procedure: Submerge the harvested crystals in a perfluoropolyether cryo-oil. Select a single, optically clear crystal (approx. 0.2×0.2×0.1 mm ) under a polarized light microscope and mount it on a MiTeGen loop.

• Causality: Cryo-oil prevents the crystal from degrading due to solvent loss when exposed to air and acts as a rigid glass matrix when flash-cooled, preventing ice ring formation during diffraction.

Step 3: Data Collection at 100 K

• Procedure: Transfer the mounted crystal to a diffractometer equipped with a Mo Kα radiation source ( λ=0.71073A˚ ) and a nitrogen cold stream set to 100 K [3].

• Causality: Collecting data at 100 K is non-negotiable for this compound. The −CF3​ group is highly susceptible to dynamic rotational disorder at room temperature. Cooling freezes out this motion, reducing the atomic displacement parameters (thermal ellipsoids) and allowing for precise localization of the fluorine atoms[4].

Step 4: Structure Solution and Refinement

• Procedure: Integrate the diffraction frames and apply multi-scan absorption corrections. Solve the phase problem using Intrinsic Phasing (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

• Self-Validation: The refinement process is self-validating. The model is considered accurate only when the residual factor ( R1​ ) drops below 5% and the weighted R -factor ( wR2​ ) is below 15% . Furthermore, a CheckCIF routine must be run to ensure no unassigned electron density peaks (e.g., >1.0 eA˚−3 ) remain near the heavy atoms (Cl, F).

Self-validating Single-Crystal X-Ray Diffraction (SCXRD) workflow.

Quantitative Structural Data

Based on the crystallographic behavior of closely related heavily substituted pyrimidines and chloromethyl derivatives[3][4][5], the following tables summarize the expected quantitative structural parameters for 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine.

Table 1: Anticipated Crystallographic Parameters

Parameter	Expected Value / Range	Causality / Rationale
Crystal System	Monoclinic or Triclinic	Typical for asymmetric, highly substituted heterocycles lacking high-order rotational symmetry[3][4].
Space Group	P21​/c or P1ˉ	Centrosymmetric packing maximizes dense molecular packing and minimizes void space[4].
Temperature	100 K	Required to suppress −CF3​ thermal motion[3].
Z (Molecules/Unit Cell)	4	Standard for P21​/c space groups.

Table 2: Key Bond Lengths and Angles (Predicted vs. Empirical Baselines)

Structural Feature	Expected Length (\AA) / Angle (°)	Reference Baseline
Pyrimidine C−N (Avg)	1.33−1.35A˚	Standard aromatic pyrimidine core[2].
C(4)−Cl (Aromatic)	1.731−1.745A˚	2,6-Diamino-4-chloropyrimidine[2].
C(2)−CH2​Cl (Aliphatic)	1.800−1.815A˚	1,6-Bis(chloromethyl)pyridine[5].
C(6)−CF3​	1.490−1.510A˚	6-(Trifluoromethyl)pyrimidine derivatives[3].
C−F (Avg in −CF3​ )	1.320−1.340A˚	Standard fluorocarbon bond length[3].
N−C(2)−N Angle	126.0∘−128.5∘	Expansion due to the steric bulk of the chloromethyl group.

References

• Hairui Chemical. "4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine_1211539-88-6". Hairui Chemical Catalog.
• National Center for Biotechnology Information (PMC). "1,6-Bis(chloromethyl)pyridine". Acta Crystallographica Section E.
• National Center for Biotechnology Information (PMC). "6-(Trifluoromethyl)pyrimidine-2,4(1H,3H)-dione monohydrate". Acta Crystallographica Section E.
• National Center for Biotechnology Information (PMC). "2,6-Diamino-4-chloropyrimidine–benzoic acid (1/1)". Acta Crystallographica Section E.
• Frontiers in Chemistry. "Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety". Frontiers.

Sources

• 1. 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine_1211539-88-6_杭州海瑞化工有限公司 [hairuichem.com]
• 2. 2,6-Diamino-4-chloro­pyrimidine–benzoic acid (1/1) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6-(Trifluoro­meth­yl)pyrimidine-2,4(1H,3H)-dione monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety [frontiersin.org]
• 5. 1,6-Bis(chloro­meth­yl)pyridine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine in active pharmaceutical ingredient (API) synthesis

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorinated heterocycles is paramount for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6) is a highly versatile, bifunctional electrophilic building block. This application note details the mechanistic rationale and provides a field-proven, self-validating protocol for utilizing this scaffold in the synthesis of targeted therapeutics, such as kinase inhibitors. By exploiting the orthogonal reactivity between its aromatic and aliphatic chlorides, chemists can achieve rapid, regioselective dual-functionalization without the need for cumbersome protecting group strategies.

Chemical Rationale & Mechanistic Insights

The utility of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine stems from its precisely tuned electronic environment, which dictates a strict hierarchy of reactivity [1]:

• C4-Chloride (Kinetic Control): The pyrimidine core is inherently electron-deficient. The addition of the C6-trifluoromethyl ( CF3​ ) group—a powerful electron-withdrawing moiety—further lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring. This makes the C4 position exceptionally susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ) [2]. At low temperatures (0 °C), soft nucleophiles like anilines will selectively attack C4 via a Meisenheimer complex intermediate.

• C2-Chloromethyl (Thermodynamic Control): The chloromethyl group is an isolated aliphatic electrophile. It is entirely unreactive under the mild, low-temperature conditions used for the SN​Ar reaction. However, upon elevating the temperature and introducing a stronger base, it readily undergoes SN​2 displacement by secondary amines or alkoxides.

• C6-Trifluoromethyl Group: Beyond its electronic activation of the ring, the CF3​ group acts as a classic bioisostere. In the final API, it enhances lipophilicity (logP), improves cell membrane permeability, and blocks cytochrome P450-mediated oxidation at the C6 position, thereby increasing the drug's metabolic half-life [3].

Fig 1: Orthogonal reactivity map demonstrating kinetic SNAr followed by thermodynamic SN2 functionalization.

Experimental Protocols: Sequential Regioselective Functionalization

The following workflow describes the synthesis of a generic kinase inhibitor scaffold utilizing an aniline derivative (targeting the hinge region of the kinase) and N-methylpiperazine (a common solubilizing group).

Protocol 1: Regioselective SN​Ar Amination at C4

Objective: Selectively displace the C4-chloride while preserving the C2-chloromethyl group.

Reagents:

• 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (1.0 eq, 10 mmol, 2.31 g)

• Substituted Aniline (1.05 eq, 10.5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 15 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the pyrimidine starting material in 50 mL of anhydrous DCM under a nitrogen atmosphere.

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to cool to exactly 0 °C for 15 minutes. Causality: Strict temperature control is required to prevent competitive SN​2 attack at the chloromethyl position by the aniline.

• Addition: Add DIPEA via syringe. Subsequently, add the aniline derivative dropwise over 10 minutes.

• Reaction: Stir the mixture at 0 °C for 2 hours.

• Self-Validating QC Check: Sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and inject into the LC-MS.

  • Validation: The reaction is complete when the starting material peak disappears, replaced by a new peak with a mass shift of +[Maniline​−HCl] . The isotopic pattern must show the retention of exactly one chlorine atom (from the unreacted CH2​Cl group). If a dimer mass is observed, the temperature was inadequately controlled.

• Workup: Quench the reaction with saturated aqueous NH4​Cl (30 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the C4-aminated intermediate.

Protocol 2: SN​2 Alkylation at C2-Chloromethyl

Objective: Displace the remaining aliphatic chloride to append a solubilizing group.

Reagents:

• C4-Aminated Intermediate (from Protocol 1) (1.0 eq)

• N-Methylpiperazine (1.2 eq)

• Potassium Carbonate ( K2​CO3​ ) (2.0 eq)

• Acetonitrile (MeCN) (40 mL)

Step-by-Step Methodology:

• Preparation: Dissolve the crude intermediate from Protocol 1 in 40 mL of MeCN.

• Activation: Add finely powdered K2​CO3​ . Causality: An inorganic base is used here to drive the SN​2 reaction thermodynamically without acting as a competing nucleophile.

• Addition & Heating: Add N-methylpiperazine in one portion. Attach a reflux condenser and heat the reaction to 60 °C for 4 hours.

• Self-Validating QC Check: Perform an LC-MS analysis. The isotopic signature of chlorine must be completely absent in the product peak, confirming the successful displacement of the final halogen.

• Purification: Filter the suspension to remove inorganic salts. Concentrate the filtrate and purify via reverse-phase preparative HPLC to isolate the API scaffold.

Fig 2: Step-by-step experimental workflow with integrated self-validating LC-MS quality control.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and typical yields for the sequential functionalization of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine, demonstrating the robustness of the orthogonal reactivity approach.

Reaction Step	Target Position	Solvent	Base	Temp (°C)	Time (h)	Regioselectivity	Isolated Yield
Step 1 ( SN​Ar )	C4-Chloride	DCM	DIPEA	0	2.0	> 99:1 (C4 vs C2)	88 - 92%
Step 1 ( SN​Ar )	C4-Chloride	EtOH	None	25	4.0	95:5 (C4 vs C2)	75 - 80%
Step 2 ( SN​2 )	C2-Chloromethyl	MeCN	K2​CO3​	60	4.0	N/A	85 - 90%
One-Pot Cascade	Both (Sequential)	MeCN	DIPEA	0 → 60	6.0	> 95% targeted	78 - 82%

Note: The one-pot cascade is viable but requires sequential addition of nucleophiles and careful temperature ramping to maintain regioselectivity.

Troubleshooting & Best Practices

• Hydrolysis of the Chloromethyl Group: The C2-chloromethyl group is sensitive to prolonged exposure to aqueous bases. Always use non-nucleophilic organic bases (like DIPEA) or insoluble inorganic bases (like K2​CO3​ in MeCN) to prevent the formation of the C2-hydroxymethyl byproduct.

• Over-alkylation in Step 2: If primary amines are used in the SN​2 step instead of secondary amines, double alkylation can occur. To mitigate this, use a large excess (3-5 eq) of the primary amine or employ a slow-addition technique via a syringe pump.

• Handling the Starting Material: 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is a reactive electrophile. It should be stored at 2-8 °C under an inert atmosphere to prevent degradation via atmospheric moisture.

References

• Title: Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) Source: Pharmaceuticals (Basel) / PubMed Central URL: [Link]

• Title: Discovery of electrophilic degraders that exploit SNAr chemistry Source: Nature Communications / PubMed Central URL: [Link]

• Title: The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications Source: Pharmaceuticals (Basel) / PubMed Central URL: [Link]

Suzuki-Miyaura cross-coupling reactions using 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Advanced Application Note: Regioselective Suzuki-Miyaura Cross-Coupling of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Substrate Profiling & Strategic Overview

The compound 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6)[1] is a highly versatile, privileged scaffold in modern drug discovery. The presence of the trifluoromethyl (-CF₃) group enhances metabolic stability and lipophilicity, while the dual electrophilic centers—a C4-chloro group and a C2-chloromethyl group—offer programmable sites for sequential functionalization.

However, this dual reactivity presents a significant chemoselectivity challenge. Traditional Suzuki-Miyaura conditions can lead to complex mixtures of C4-arylated, C2-arylated, and di-arylated products if the catalyst and reaction parameters are not precisely tuned[2]. This guide provides a self-validating, causality-driven methodology to achieve absolute regiocontrol over these two distinct electrophilic sites.

Mechanistic Rationale: Kinetic vs. Ligand-Enabled Control

To master this substrate, one must exploit the fundamental electronic differences between the two carbon-chlorine bonds:

• The C4-Cl Bond (sp² Hybridized): The pyrimidine ring is intrinsically electron-deficient. The addition of the strongly electron-withdrawing -CF₃ group at the C6 position further depletes electron density at C4. This lowers the activation energy barrier for Pd(0) oxidative addition, making the C4-Cl bond hyper-reactive. Consequently, coupling at C4 is under kinetic control and proceeds rapidly even with standard, unhindered phosphine ligands like PPh₃[3].

• The C2-CH₂Cl Bond (sp³ Hybridized): Alkyl chlorides are notoriously sluggish in cross-coupling reactions due to their high bond dissociation energies and the lack of a π -system to pre-coordinate the palladium catalyst. To force oxidative addition at this sp³ center, the palladium must be highly electron-rich. This requires ligand-enabled control using bulky, electron-rich dialkylbiaryl phosphines (e.g., RuPhos or XPhos)[2].

By understanding this causality, we can design a divergent synthetic pathway: we first target the hyper-activated C4 position using mild conditions and standard ligands, followed by a forced sp³-sp² coupling at the C2-chloromethyl position using aggressive ligands and elevated temperatures.

Reaction Pathway Visualization

Figure 1: Divergent regioselective Suzuki-Miyaura coupling pathways for the dual-electrophile.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between catalyst/ligand choice and regiochemical outcome.

Entry	Target Site	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Regioselectivity (C4:C2)
1	C4-Cl	5 mol% Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	88	>95:5
2	C4-Cl	5 mol% Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	82	90:10
3	C2-CH₂Cl	5 mol% Pd(OAc)₂ / 10 mol% RuPhos	K₃PO₄	Toluene/H₂O	100	76	5:95 (on C4-aryl intermediate)
4	C2-CH₂Cl	5 mol% Pd₂(dba)₃ / 10 mol% XPhos	Cs₂CO₃	Dioxane	110	65	15:85 (on C4-aryl intermediate)

Note: Attempting direct C2-CH₂Cl coupling on the starting material (Entry 3 conditions) without first protecting or reacting the C4-Cl position will result in competitive di-arylation due to the extreme inherent reactivity of the C4-Cl bond.

Self-Validating Experimental Protocols

Protocol A: Regioselective C4-Arylation (Kinetic Control)

This protocol utilizes a mild Pd(0) source to selectively target the highly activated pyrimidine ring while leaving the alkyl chloride intact[3].

Reagents:

• 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine: 1.0 equiv (1.0 mmol, 231 mg)

• Arylboronic Acid: 1.05 equiv (1.05 mmol)

• Pd(PPh₃)₄: 0.05 equiv (0.05 mmol, 58 mg)

• Na₂CO₃: 2.0 equiv (2.0 mmol, 212 mg)

• Solvent: Toluene/H₂O (4:1 v/v, 5 mL total), rigorously degassed.

Step-by-Step Workflow:

• Preparation: Charge a flame-dried Schlenk flask with the pyrimidine substrate, arylboronic acid, and Na₂CO₃.

• Degassing (Critical Step): Add the Toluene/H₂O mixture. Sparge the solution with Argon for 15 minutes. Causality: Oxygen will rapidly oxidize Pd(PPh₃)₄ to an inactive Pd(II) species, stalling the reaction and promoting protodeboronation of the boronic acid.

• Catalyst Addition: Add Pd(PPh₃)₄ under a positive stream of Argon. The mixture should appear as a pale yellow suspension.

• Reaction: Heat the mixture to 80 °C.

• In-Process Validation Checkpoint: After 2 hours, stop stirring and allow the phases to separate. The organic layer should be bright yellow to orange. Self-Validation: If the mixture has turned opaque black, the catalyst has aggregated into Pd-black (deactivation)[2]. If this occurs, cool the reaction, add an additional 2 mol% Pd(PPh₃)₄, and resume heating.

• TLC Validation: Spot the organic layer against the starting material (10% EtOAc/Hexanes). The C4-arylated product will exhibit a lower Rf​ value due to increased polarity, while maintaining strong UV absorbance ( λ = 254 nm).

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography.

Protocol B: Sequential sp³-sp² Cross-Coupling at the C2-Chloromethyl Position

Having secured the C4 position, we now force the oxidative addition into the sp³ C-Cl bond using a highly electron-rich dialkylbiaryl phosphine ligand[4].

Reagents:

• C4-Arylated Pyrimidine Intermediate: 1.0 equiv (1.0 mmol)

• Arylboronic Acid (Second diversity input): 1.5 equiv (1.5 mmol)

• Pd(OAc)₂: 0.05 equiv (0.05 mmol, 11 mg)

• RuPhos: 0.10 equiv (0.10 mmol, 46 mg)

• K₃PO₄: 3.0 equiv (3.0 mmol, 636 mg)

• Solvent: Toluene/H₂O (10:1 v/v, 5 mL total).

Step-by-Step Workflow:

• Active Catalyst Generation: In a separate vial under Argon, combine Pd(OAc)₂ and RuPhos in 1 mL of degassed Toluene. Stir at room temperature for 15 minutes. Causality: Pre-forming the Pd-RuPhos complex ensures that the Pd center is sufficiently electron-rich before it encounters the challenging sp³ alkyl chloride, preventing off-cycle catalyst degradation.

• Reaction Assembly: To a main Schlenk flask, add the C4-arylated intermediate, the new arylboronic acid, and K₃PO₄. Add 4 mL of degassed Toluene and 0.5 mL of degassed H₂O.

• Initiation: Transfer the pre-formed catalyst solution into the main flask.

• Reaction: Heat vigorously to 100 °C for 12 hours. The elevated temperature is required to overcome the high activation energy of the sp³ C-Cl bond cleavage.

• Workup: Dilute with EtOAc, filter through a short pad of Celite to remove palladium residues and phosphate salts, concentrate, and purify via chromatography.

Analytical Verification (NMR & LC-MS)

To definitively prove the regioselectivity of your synthesis, utilize the following analytical markers:

• Confirming Protocol A (C4-Arylation): Perform ¹H NMR. The starting material possesses a distinct singlet for the -CH₂Cl group at approximately δ 4.60 – 4.80 ppm. In the C4-arylated product, this singlet must remain intact and integrate to 2 protons. LC-MS will show an [M+H]+ peak corresponding to the loss of one chlorine atom (mass difference of 35.5 Da), but the isotopic pattern will still reflect the presence of one chlorine (³⁵Cl/³⁷Cl ratio of ~3:1).

• Confirming Protocol B (C2-Chloromethyl Arylation): In the ¹H NMR of the final di-arylated product, the -CH₂Cl singlet at ~4.7 ppm will completely disappear. It will be replaced by a new benzylic -CH₂-Ar signal, typically shifted upfield to δ 4.10 – 4.40 ppm, depending on the electronic nature of the newly appended aryl ring.

References

• Hairui Chemical. 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine_1211539-88-6. Retrieved from:[Link]

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from:[Link]

• ACS Publications. Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry. Retrieved from:[Link]

Sources

• 1. 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine_1211539-88-6_杭州海瑞化工有限公司 [hairuichem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

The Pivotal Role of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine in Agrochemical Innovation: Application Notes and Protocols

Introduction: A Versatile Scaffold for Modern Crop Protection

In the continuous endeavor to safeguard global food production, the development of novel, effective, and selective agrochemicals is paramount. Pyrimidine derivatives have long been recognized as a privileged scaffold in the design of bioactive molecules, owing to their presence in natural products and their ability to interact with a wide range of biological targets.[1][2] Among the vast array of pyrimidine-based intermediates, 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine has emerged as a particularly valuable building block for the synthesis of advanced fungicides and herbicides.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the applications of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine in agrochemical development. We will delve into its chemical properties, explore its reactivity through detailed synthetic protocols, and elucidate the mechanism of action of a representative fungicidal derivative.

Physicochemical Properties of the Intermediate

A thorough understanding of the physicochemical properties of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is essential for its effective utilization in synthesis. The presence of two distinct reactive chlorine atoms—one on the pyrimidine ring and one on the methyl substituent—along with the strongly electron-withdrawing trifluoromethyl group, dictates its reactivity and provides a versatile handle for molecular elaboration.

Property	Value	Source
Molecular Formula	C₆H₃Cl₂F₃N₂	(Calculated)
Molecular Weight	247.01 g/mol	(Calculated)
Appearance	Off-white to yellow solid	Supplier Data
Melting Point	45-50 °C	Supplier Data
Solubility	Soluble in most organic solvents (e.g., Dichloromethane, Tetrahydrofuran, N,N-Dimethylformamide)	General Knowledge
Reactivity	The chloromethyl group is highly susceptible to nucleophilic substitution (SN2), while the chloro group on the pyrimidine ring can undergo nucleophilic aromatic substitution (SNAr), often requiring more forcing conditions.	[3][4]

Synthetic Applications: A Gateway to Novel Fungicides

The dual reactivity of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine allows for the sequential or selective introduction of various functionalities, leading to the creation of diverse libraries of potential agrochemicals. A prominent application is in the synthesis of pyrimidinamine fungicides, a class of compounds known for their efficacy against a broad spectrum of fungal pathogens.

While a specific commercial fungicide directly synthesized from this intermediate is not publicly disclosed in readily available literature, we can construct a representative synthetic protocol based on established nucleophilic substitution reactions on similar pyrimidine scaffolds.[1] The following protocol details the synthesis of a hypothetical, yet plausible, N-((6-(trifluoromethyl)pyrimidin-4-yl)methyl)aniline derivative, a structural motif present in some fungicidal compounds.

Protocol: Synthesis of a Novel Pyrimidinamine Fungicide Candidate

This protocol outlines a two-step synthesis of a potential fungicidal agent, demonstrating the utility of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine as a key intermediate.

Step 1: Selective Nucleophilic Substitution at the Chloromethyl Position

This initial step involves the reaction of the highly reactive chloromethyl group with a substituted aniline. The milder reaction conditions favor substitution at the C2-methyl position over the C4-chloro position.

• Materials:

  • 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (1.0 eq)

  • 2-Fluoroaniline (1.1 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a stirred solution of 2-fluoroaniline in anhydrous DMF, add potassium carbonate.

  • Stir the suspension at room temperature for 30 minutes.

  • Add a solution of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine in DMF dropwise to the reaction mixture.

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the intermediate, N-((4-chloro-6-(trifluoromethyl)pyrimidin-2-yl)methyl)-2-fluoroaniline.

Step 2: Nucleophilic Aromatic Substitution at the C4 Position

The second step involves the displacement of the chloro group on the pyrimidine ring with a second amine, often requiring higher temperatures to facilitate the SNAr reaction.

• Materials:

  • N-((4-chloro-6-(trifluoromethyl)pyrimidin-2-yl)methyl)-2-fluoroaniline (1.0 eq)

  • Cyclopropylamine (1.5 eq)

  • Triethylamine (Et₃N) (2.0 eq)

  • Anhydrous Acetonitrile

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a sealed reaction vessel, dissolve the intermediate from Step 1 and cyclopropylamine in anhydrous acetonitrile.

  • Add triethylamine to the mixture.

  • Heat the reaction mixture to 80-90 °C and stir for 24-48 hours. Monitor the reaction progress by TLC.

  • After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate, wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the final fungicidal candidate.

Caption: Synthetic workflow for a novel pyrimidinamine fungicide.

Mechanism of Action: Inhibition of Fungal Respiration

Many modern fungicides derived from pyrimidine scaffolds, particularly those with amide or amine linkages, function as Succinate Dehydrogenase Inhibitors (SDHIs). These compounds target Complex II of the mitochondrial respiratory chain, a critical enzyme in both the tricarboxylic acid (TCA) cycle and the electron transport chain.

By binding to the ubiquinone-binding site of the succinate dehydrogenase enzyme, these fungicides block the oxidation of succinate to fumarate. This inhibition disrupts the production of ATP, the primary energy currency of the cell, ultimately leading to fungal cell death. The trifluoromethyl group on the pyrimidine ring often enhances the binding affinity of the molecule to the target enzyme, thereby increasing its fungicidal potency.

Caption: Mechanism of action of SDHI fungicides.

Conclusion: A Building Block for Future Innovations

4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine stands out as a highly versatile and reactive intermediate in the synthesis of modern agrochemicals. Its distinct reactive sites allow for the strategic construction of complex molecules with potent fungicidal and herbicidal activities. The protocols and mechanistic insights provided in this guide serve as a foundation for researchers to explore the vast chemical space accessible from this valuable starting material. As the demand for more effective and environmentally benign crop protection solutions continues to grow, the importance of key intermediates like 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine in driving innovation in agrochemical development cannot be overstated.

References

• Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea. Molecules. 2016;21(7):828. Available from: [Link]

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. Molecules. 2011;16(7):5819-5831. Available from: [Link]

• Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea. PubMed. 2016. Available from: [Link]

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. Beilstein Journal of Organic Chemistry. 2008;4:23. Available from: [Link]

• Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. 2022;70(24):7313-7323. Available from: [Link]

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. National Institutes of Health. 2011. Available from: [Link]

Sources

• 1. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. beilstein-archives.org [beilstein-archives.org]

Application Note: Strategic Synthesis of Kinase Inhibitors Utilizing the Bifunctional Pyrimidine Scaffold: 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Abstract

The pyrimidine nucleus is a cornerstone scaffold in the design of protein kinase inhibitors, largely due to its structural mimicry of the adenine core of ATP, enabling critical hydrogen bond interactions within the kinase hinge region.[1] This application note provides a comprehensive guide for the strategic synthesis of novel kinase inhibitor candidates using the versatile, bifunctional building block, 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine. We present detailed, step-by-step protocols for the sequential functionalization of this scaffold, leveraging its distinct reactive sites: the C4-chloro position for nucleophilic aromatic substitution (SNAr) and the C2-chloromethyl group for SN2-type displacement. The protocols are designed to be robust and adaptable, providing researchers in drug discovery with a validated pathway to generate diverse libraries of pyrimidine-based inhibitors.

Introduction: The Pyrimidine Scaffold in Modern Drug Discovery

Pyrimidine derivatives are prevalent in a multitude of FDA-approved drugs and clinical candidates, particularly in oncology.[2] Their success is attributed to the scaffold's ability to be readily modified at multiple positions, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties. The specific starting material, 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine, offers a unique synthetic advantage.

• The Trifluoromethyl (CF3) Group: The electron-withdrawing nature of the CF3 group at the C6 position significantly enhances the electrophilicity of the C4 position, making it highly susceptible to nucleophilic aromatic substitution.[3] Furthermore, the CF3 group often improves metabolic stability and cell permeability of the final compound.[3]

• Bifunctional Reactivity: The molecule possesses two distinct electrophilic centers. The C4-chloro group is primed for SNAr reactions, a common strategy for introducing the "hinge-binding" moiety of a kinase inhibitor.[1][4] The C2-chloromethyl group acts as a reactive handle for subsequent SN2 reactions, allowing for the introduction of solubilizing groups or vectors to explore other regions of the ATP-binding pocket.[5][6]

This dual reactivity enables a divergent synthetic approach from a single, advanced intermediate, which is a highly efficient strategy in medicinal chemistry.

Proposed Synthetic Strategy: A Sequential Substitution Approach

Our proposed strategy involves a two-step sequential substitution to maximize synthetic efficiency and control. The first step targets the more electrophilic C4 position, followed by the functionalization of the C2-chloromethyl group.

Caption: High-level overview of the sequential synthesis strategy.

Experimental Protocols

Safety Precaution: These protocols involve handling chlorinated reagents and organic solvents. All procedures must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Synthesis of Intermediate (I-1) via Nucleophilic Aromatic Substitution (SNAr)

This protocol details the substitution of the C4-chloro group with a representative amine nucleophile, 4-fluoroaniline. This reaction installs a common hinge-binding element found in many kinase inhibitors.

Reaction Scheme: (Illustrative scheme: Pyrimidine ring with Cl at C4, CH2Cl at C2, and CF3 at C6 reacting with 4-fluoroaniline to substitute the C4-Cl)

Materials & Reagents:

Reagent	CAS Number	Molecular Weight	Quantity (1 mmol scale)	Moles	Equivalents
4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine	N/A	244.57	245 mg	1.0	1.0
4-Fluoroaniline	371-40-4	111.12	122 mg	1.1	1.1
Diisopropylethylamine (DIPEA)	7087-68-5	129.24	340 µL	2.0	2.0
2-Propanol (IPA)	67-63-0	60.10	5 mL	-	-

Step-by-Step Procedure:

• Vessel Preparation: To a dry 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (245 mg, 1.0 mmol).

• Reagent Addition: Add 2-propanol (5 mL) to the flask to dissolve the starting material. Follow with the addition of 4-fluoroaniline (122 mg, 1.1 mmol) and DIPEA (340 µL, 2.0 mmol).

  • Scientist's Note: DIPEA is used as a non-nucleophilic base to scavenge the HCl generated during the reaction, preventing protonation of the amine nucleophile. Using at least 2 equivalents ensures the reaction goes to completion. 2-Propanol is a suitable solvent for this type of amination, though DMSO or n-butanol could also be considered for less reactive amines.[7]

• Reaction Conditions: Heat the reaction mixture to 80 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate) or LC-MS until the starting material is consumed.

• Work-up: a. Cool the reaction mixture to room temperature. b. Concentrate the mixture under reduced pressure to remove the 2-propanol. c. Dilute the residue with ethyl acetate (20 mL) and wash with saturated aqueous sodium bicarbonate (2 x 15 mL) followed by brine (1 x 15 mL). d. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product via silica gel flash chromatography using a gradient of hexanes and ethyl acetate to afford the desired intermediate (I-1) , N-(4-fluorophenyl)-2-(chloromethyl)-6-(trifluoromethyl)pyrimidin-4-amine.

Protocol 2: Synthesis of Final Product (P-1) via SN2 Displacement

This protocol describes the reaction of the chloromethyl group of intermediate (I-1) with a secondary amine, morpholine, to generate the final product. This step is crucial for introducing diversity and modifying physicochemical properties.

Reaction Scheme: (Illustrative scheme: Intermediate I-1 reacting with morpholine to substitute the CH2Cl group)

Materials & Reagents:

Reagent	CAS Number	Molecular Weight	Quantity (0.5 mmol scale)	Moles	Equivalents
Intermediate (I-1)	N/A	319.68	160 mg	0.5	1.0
Morpholine	110-91-8	87.12	65 µL	0.75	1.5
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	104 mg	0.75	1.5
Acetonitrile (ACN)	75-05-8	41.05	5 mL	-	-

Step-by-Step Procedure:

• Vessel Preparation: In a 25 mL round-bottom flask with a stir bar, dissolve Intermediate (I-1) (160 mg, 0.5 mmol) in acetonitrile (5 mL).

• Reagent Addition: Add potassium carbonate (104 mg, 0.75 mmol) followed by morpholine (65 µL, 0.75 mmol).

  • Scientist's Note: The C2-chloromethyl group behaves like a benzylic halide, readily undergoing SN2 displacement.[5] A mild inorganic base like K₂CO₃ is sufficient to neutralize the generated HCl. Acetonitrile is an excellent polar aprotic solvent for this transformation.

• Reaction Conditions: Stir the reaction mixture at 50 °C for 4-8 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting intermediate.

• Work-up: a. Cool the mixture to room temperature and filter off the inorganic salts. b. Concentrate the filtrate under reduced pressure. c. Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL). d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel chromatography or preparative HPLC to yield the final product (P-1) , 4-((4-(N-(4-fluorophenyl)amino)-6-(trifluoromethyl)pyrimidin-2-yl)methyl)morpholine.

Overall Workflow and Characterization

The complete process from starting material to purified final product follows a logical sequence of synthesis, work-up, purification, and analysis.

Caption: Detailed experimental workflow from synthesis to characterization.

Expected Compound Characterization Data:

Compound ID	Synthetic Step	Expected Yield	Purity (LC-MS)	Expected Mass [M+H]⁺
I-1	Protocol 1	65-80%	>95%	319.06
P-1	Protocol 2	70-85%	>98%	370.13

Conclusion

4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is a highly valuable and versatile starting material for the synthesis of kinase inhibitors. Its distinct electrophilic sites allow for a controlled, sequential functionalization strategy. The protocols detailed herein provide a reliable and adaptable blueprint for researchers to generate diverse libraries of pyrimidine-based compounds for screening and lead optimization in drug discovery programs. The predictable reactivity, combined with the beneficial electronic and physicochemical properties imparted by the trifluoromethyl group, positions this scaffold as a powerful tool for developing next-generation targeted therapies.

References

• Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry. Available at: [Link]

• Gade, H. et al. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. Available at: [Link]

• Sharma, P. et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC. Available at: [Link]

• Singh, A. et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI. Available at: [Link]

• Tejedor, M. et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. preprints.org [preprints.org]

Technical Notes & Optimization

Optimizing reaction temperature and time for 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine derivatives

Welcome to the technical support center for the synthesis and optimization of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of molecules. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of this synthesis, with a special focus on optimizing reaction temperature and time.

Proposed Synthetic Strategy

The synthesis of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is best approached in two primary stages. First, the construction of the pyrimidine core to form the key intermediate, 2-(chloromethyl)-4-hydroxy-6-(trifluoromethyl)pyrimidine . This is followed by a chlorination step to yield the final product. This guide will address both stages, with a core focus on optimizing the critical chlorination reaction.

Caption: Proposed two-part synthetic workflow.

Part A: Synthesis of the Hydroxy Precursor

The foundational step is the creation of the pyrimidine ring. A robust method for this is the Pinner synthesis, which involves the cyclocondensation of an amidine with a β-ketoester.[1]

Experimental Protocol: Synthesis of 2-(chloromethyl)-4-hydroxy-6-(trifluoromethyl)pyrimidine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium ethoxide (1.1 eq.) in anhydrous ethanol.

• Addition of Reagents: To this solution, add ethyl 4,4,4-trifluoroacetoacetate (1.0 eq.) and chloroacetamidine hydrochloride (1.0 eq.).

• Reaction Conditions: Heat the mixture to reflux (approximately 78°C) and maintain for 6-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl). The resulting precipitate is the crude 2-(chloromethyl)-4-hydroxy-6-(trifluoromethyl)pyrimidine.

• Purification: Filter the crude product, wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent like ethanol/water may be necessary to achieve high purity.

Frequently Asked Questions (FAQs) for Precursor Synthesis

Q1: What are the critical parameters for the cyclocondensation reaction? A1: The most critical parameters are the exclusion of water and the use of a suitable base. The reaction should be carried out under anhydrous conditions to prevent hydrolysis of the reagents and intermediates. Sodium ethoxide is an effective base for promoting the condensation.

Q2: My cyclocondensation yield is low. What are the possible causes? A2: Low yields can stem from several factors:

• Incomplete reaction: Ensure the reaction has run to completion by monitoring via TLC. If starting materials persist, extending the reflux time may be necessary.

• Impure starting materials: Use high-purity ethyl 4,4,4-trifluoroacetoacetate and chloroacetamidine hydrochloride. The latter can be hygroscopic; ensure it is dry.

• Suboptimal base concentration: The stoichiometry of the base is crucial. Too little may result in an incomplete reaction, while a large excess can lead to side products.

Part B: Optimizing the Chlorination Reaction

This is the most critical step and the primary focus of this guide. The conversion of the 4-hydroxy group to a 4-chloro group is typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).

Experimental Protocol: Synthesis of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl fumes), add the precursor, 2-(chloromethyl)-4-hydroxy-6-(trifluoromethyl)pyrimidine (1.0 eq.).

• Addition of Reagent: Carefully add phosphorus oxychloride (POCl₃, 5-10 eq.) to the flask. The reaction can be run neat or with a high-boiling inert solvent like acetonitrile.

• Reaction Conditions: Heat the reaction mixture to reflux (the boiling point of POCl₃ is ~106°C). The optimal reaction time and temperature are the key variables to be optimized.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice with vigorous stirring.

• Extraction and Purification: Neutralize the aqueous solution with a base (e.g., NaHCO₃ or Na₂CO₃ solution) and extract the product with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers, concentrate under reduced pressure, and purify the residue by column chromatography.

Troubleshooting Guide for the Chlorination Step

This section addresses specific issues you may encounter during the chlorination reaction.

Issue 1: Low Yield or Incomplete Reaction

Q: My reaction is sluggish and a significant amount of the hydroxypyrimidine starting material remains. How can I drive the reaction to completion? A: This is a common issue often related to insufficient reaction temperature or time.

• Temperature Optimization: Gradually increase the reaction temperature. While refluxing in neat POCl₃ (~106°C) is a standard condition, some less reactive substrates may require higher temperatures. A patent for a similar chlorination suggests a range of 80-150°C.[2] You may consider using a high-boiling solvent or performing the reaction in a sealed reactor to safely reach temperatures of 140-160°C.

• Time Optimization: Extend the reaction time. Monitor the reaction progress every 1-2 hours using TLC or LC-MS to determine the optimal duration. A patent for a similar synthesis of 4-chloro-2-methyl pyrimidine suggests a reaction time of 2-5 hours.[3]

• Use of an Additive: For particularly unreactive substrates, the addition of a tertiary amine base like N,N-diisopropylethylamine (DIPEA) can accelerate the reaction. The base can help generate a more reactive intermediate.

Issue 2: Significant Byproduct Formation

Q: My final product is contaminated with dark, tarry material. What causes this and how can I prevent it? A: The formation of dark, tarry material is usually a sign of decomposition of the starting material or product at elevated temperatures.

• Lower the Reaction Temperature: This is the most effective solution. Find the minimum temperature at which the reaction proceeds at an acceptable rate.

• Reduce Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed. Over-heating can lead to degradation.

Q: I suspect my product is hydrolyzing back to the hydroxypyrimidine during workup. How can I minimize this? A: The chloro-substituent is susceptible to hydrolysis, especially in acidic conditions generated during the quenching of POCl₃.

• Controlled Quenching: Quench the reaction mixture by pouring it slowly onto a vigorously stirred mixture of crushed ice and a base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). This immediately neutralizes the acidic byproducts (HCl and phosphoric acid) that catalyze hydrolysis.

• Immediate Extraction: Do not let the product sit in the aqueous phase for an extended period. Extract the product into an organic solvent immediately after quenching and neutralization.

Data Summary for Chlorination Optimization

Parameter	Recommended Starting Condition	Optimization Range	Rationale
Temperature	100-110°C (Reflux in POCl₃)	80-150°C	Balances reaction rate with potential for thermal decomposition. Higher temperatures may be needed for less reactive substrates.[2]
Time	3-5 hours	2-24 hours	Substrate-dependent. Monitor by TLC/LC-MS to avoid prolonged heating and byproduct formation.[2][3]
POCl₃ Equivalents	5-10 eq.	3-15 eq.	A sufficient excess is needed to act as both reagent and solvent, driving the reaction to completion.
Additive (Optional)	None	0.5-1.0 eq. DIPEA or Triethylamine	Can catalyze the reaction for sluggish substrates by activating the hydroxyl group.

Troubleshooting Workflow Diagram

Sources

• 1. mdpi.com [mdpi.com]
• 2. Preparation method of ethyl 4,4,4-trifluoroacetoacetate - Eureka | Patsnap [eureka.patsnap.com]
• 3. CAS 638-07-3: Ethyl 4-chloroacetoacetate | CymitQuimica [cymitquimica.com]

Technical Support Center: Troubleshooting Cross-Coupling of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you navigate the complex chemoselectivity challenges inherent in the cross-coupling of highly functionalized pyrimidines.

Substrate Overview & Mechanistic Challenges

The molecule 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine presents a classic chemoselectivity trilemma. It possesses three highly reactive sites:

• C4-Chloride : The desired site for palladium-catalyzed oxidative addition, but also highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

• C2-Chloromethyl : An electrophilic alkyl chloride highly prone to SN2 attack by bases or nucleophiles, and capable of competing oxidative addition.

• C6-Trifluoromethyl : A strongly electron-withdrawing group that drastically lowers the lowest unoccupied molecular orbital (LUMO) of the pyrimidine ring, amplifying the reactivity of the other two sites.

Understanding the causality behind these competing pathways is critical to optimizing your reaction conditions.

Reaction pathways of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing massive nucleophilic substitution (SNAr) at the C4 position instead of the desired cross-coupled product? A: The pyrimidine ring is inherently electron-deficient. The addition of the strongly electron-withdrawing -CF3 group at the C6 position drastically lowers the LUMO of the ring, making the C4-Cl bond 1[1]. If your base or solvent is even mildly nucleophilic (e.g., hydroxides, alkoxides, or water), SNAr will outcompete the palladium-catalyzed oxidative addition.

• Causality: The activation energy for SNAr drops significantly due to the stabilization of the Meisenheimer complex by the -CF3 group.

• Solution: Switch to strictly non-nucleophilic, anhydrous bases such as K3PO4 or Cs2CO3. Transition from protic solvents to anhydrous aprotic solvents (e.g., 1,4-dioxane or toluene). Additionally, use a highly active, bulky electron-rich phosphine ligand (like XPhos) to accelerate the Pd(0) oxidative addition step, 2[2].

Q2: My LC-MS shows the cross-coupling occurred, but the chloromethyl group at C2 has been modified or destroyed. How do I preserve it? A: The C2-chloromethyl (-CH2Cl) group is a highly electrophilic alkyl chloride. In the presence of strong or nucleophilic bases (like primary/secondary amines), it undergoes rapid SN2 substitution. Furthermore, if the reaction is heated excessively, the -CH2Cl group can undergo 3[3], leading to over-coupling.

• Causality: The benzylic-like nature of the pyrimidinyl-methyl chloride lowers the activation barrier for both SN2 and C(sp3)-Cl oxidative addition.

• Solution: Temperature control is paramount. Do not exceed 65–70 °C. The C(sp2)-Cl bond at C4 is sufficiently activated by the -CF3 group to undergo oxidative addition at lower temperatures.

Q3: I am detecting significant amounts of a hydrodehalogenated byproduct. Where is the hydrogen coming from? A: Hydrodehalogenation (protodehalogenation) occurs when the Pd-catalyst forms a palladium-hydride intermediate, which then reductively eliminates to replace the halogen with a proton.4[4].

• Causality: Excess boronic acid can degrade into boroxines, releasing water. Alternatively, aliphatic amine bases can undergo beta-hydride elimination to generate the problematic Pd-H species[5].

• Solution: Ensure all reagents and solvents are rigorously degassed and anhydrous. Switch to a boronate ester (e.g., pinacol ester) to minimize moisture introduction and ensure a slow, controlled transmetalation step.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution. Notice how the shift to anhydrous, mild conditions with a bulky ligand drastically improves chemoselectivity.

Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield: Desired C4 Coupling	Yield: SN2 at C2	Yield: SNAr at C4
Pd(PPh3)4	Na2CO3 (aq)	Dioxane/H2O	90	15%	45%	30%
Pd(dppf)Cl2	K2CO3 (anhydrous)	Toluene	80	45%	20%	15%
Pd2(dba)3 / XPhos	K3PO4 (anhydrous)	1,4-Dioxane	65	89%	<2%	<5%

Self-Validating Experimental Protocol

To ensure reproducibility and trust in the methodology, this protocol incorporates built-in analytical checkpoints. Do not proceed to the next step if a validation checkpoint fails.

Objective: Chemoselective Suzuki-Miyaura coupling at C4 while preserving the C2-chloromethyl group.

Step 1: System Preparation & Deoxygenation

• Action: Flame-dry a Schlenk flask. Add 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (1.0 equiv), aryl boronic acid pinacol ester (1.05 equiv), and anhydrous K3PO4 (2.0 equiv).

• Causality: Strict stoichiometry (1.05 equiv) prevents homocoupling. K3PO4 is non-nucleophilic, preventing SN2 at the chloromethyl group.

• Validation Checkpoint: Perform Karl Fischer titration on the 1,4-dioxane solvent. Pass Condition: Water content is < 50 ppm.

Step 2: Catalyst Introduction

• Action: In a glovebox, add Pd2(dba)3 (2.5 mol%) and XPhos (5 mol%).

• Causality: XPhos is a bulky, electron-rich Buchwald ligand that accelerates the oxidative addition of the C(sp2)-Cl bond, kinetically outcompeting background SNAr reactions.

• Validation Checkpoint: Observe a deep red-to-orange color shift upon solvent addition, indicating successful active Pd(0)-L complex formation.

Step 3: Reaction Initiation & Temperature Control

• Action: Add the anhydrous 1,4-dioxane (0.2 M). Seal the flask, remove from the glovebox, and heat to exactly 65 °C.

• Causality: The highly activated nature of the pyrimidine ring means oxidative addition occurs readily at lower temperatures. Exceeding 70 °C exponentially increases the rate of SNAr and SN2 side reactions.

• Validation Checkpoint: At t = 30 minutes, withdraw a 10 µL aliquot for LC-MS.

  • Pass Condition: Major peak is the desired cross-coupled product.

  • Fail Condition: If a peak corresponding to[M - Cl + OH] is observed (>5%), moisture has breached the system causing hydrolysis. Abort, re-dry reagents, and restart.

Step 4: Quench and Extraction

• Action: Cool to room temperature. Dilute with EtOAc and wash with cold water (3x).

• Causality: Cold water removes inorganic salts and residual boronic acid without promoting late-stage hydrolysis of the sensitive chloromethyl group.

• Validation Checkpoint: TLC (Hexanes/EtOAc) should show complete consumption of the starting pyrimidine and a single, distinct product spot.

Optimized experimental workflow for chemoselective Suzuki-Miyaura cross-coupling.

References

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine Source: ACS Publications URL:[Link]

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes Source: NIH / PMC URL:[Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) Source: RSC Publishing URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

High-Resolution LC-MS Fragmentation Profiling: 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine vs. 2,4-Dichloro Analog

As a Senior Application Scientist in analytical chemistry, one of the most frequent challenges in drug development and agrochemical synthesis is the accurate structural elucidation of highly substituted pyrimidine intermediates. Halogenated pyrimidines are ubiquitous building blocks, but their structural similarities often complicate impurity profiling and metabolite identification.

This guide objectively compares the liquid chromatography-mass spectrometry (LC-MS) fragmentation pattern of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine against its structural analog, 2,4-Dichloro-6-(trifluoromethyl)pyrimidine . By examining the causality behind their distinct gas-phase dissociation behaviors, researchers can optimize their collision-induced dissociation (CID) methods and confidently assign structures in complex synthetic mixtures.

Chemical Profiles & Physicochemical Properties

Before diving into the mass spectral data, it is critical to understand the structural nuances that drive ionization and fragmentation. The primary difference between these two compounds lies at the 2-position of the pyrimidine ring: an aliphatic chloromethyl group (-CH₂Cl) versus an aromatic chlorine atom (-Cl).

Property	4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (Compound A)	2,4-Dichloro-6-(trifluoromethyl)pyrimidine (Compound B)
CAS Number	1211539-88-6 [4]	16097-64-6 [3]
Molecular Formula	C₆H₂Cl₂F₃N₂	C₅HCl₂F₃N₂
Monoisotopic Mass	229.952 Da	215.947 Da
Precursor Ion [M+H]⁺ (³⁵Cl)	m/z 230.960	m/z 216.954
Key Structural Feature	Aliphatic -CH₂Cl at C2	Aromatic -Cl at C2
Primary Cleavage Site	Aliphatic side-chain	Trifluoromethyl group / Pyrimidine ring

Mechanistic Insights into LC-MS Fragmentation

The fundamental principle of tandem mass spectrometry (MS/MS) is that gas-phase dissociation follows the path of least resistance (lowest activation energy). The structural differences between Compound A and Compound B dictate entirely different primary fragmentation pathways under positive Electrospray Ionization (ESI+).

The Aliphatic vs. Aromatic Halogen Effect

In Compound A , the presence of the chloromethyl group (-CH₂Cl) introduces a highly labile aliphatic C-Cl bond. Upon protonation of the pyrimidine nitrogen, the molecule readily undergoes a neutral loss of hydrogen chloride (HCl, -36 Da). This facile cleavage is driven by the formation of a highly resonance-stabilized exocyclic methylidene intermediate. Because this pathway requires relatively low collision energy (CE), it dominates the MS/MS spectrum.

In contrast, Compound B features chlorine atoms directly attached to the aromatic pyrimidine ring (sp² hybridized C-Cl bonds). Aromatic carbon-halogen bonds are significantly stronger due to partial double-bond character resulting from the delocalization of chlorine's lone pairs into the pi-system. Consequently, the loss of HCl from Compound B is energetically demanding.

Competing Pathways: -CF₃ and Ring Cleavage

Because Compound B resists simple dechlorination, its fragmentation requires higher collision energies, forcing the molecule down competing pathways:

• Loss of HF (-20 Da): The trifluoromethyl (-CF₃) group is susceptible to the neutral loss of hydrogen fluoride, a well-documented fragmentation pathway for -CF₃ substituted aromatics under ESI-CID [1].

• Loss of HCN (-27 Da): Pyrimidine rings characteristically undergo ring-opening and subsequent elimination of hydrogen cyanide (HCN) [2]. This occurs via the cleavage of the N1-C2 or N3-C4 bonds.

Fragmentation Pathways Visualization

The following diagrams illustrate the divergent fragmentation cascades for both compounds.

Fig 1. ESI+ CID fragmentation pathway of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine.

Fig 2. ESI+ CID fragmentation pathway of 2,4-Dichloro-6-(trifluoromethyl)pyrimidine.

Quantitative Data Comparison

The table below summarizes the high-resolution exact mass data for the precursor and primary product ions, demonstrating the mass shifts associated with the specific neutral losses.

Compound	Precursor Ion [M+H]⁺	Key Product Ion 1	Key Product Ion 2	Key Product Ion 3
Compound A	m/z 230.960 (100%)	m/z 194.983 (-HCl, 85%)	m/z 174.977 (-HCl, -HF, 40%)	m/z 167.972 (-HCl, -HCN, 25%)
Compound B	m/z 216.954 (100%)	m/z 196.948 (-HF, 60%)	m/z 180.978 (-HCl, 35%)	m/z 153.967 (-HCl, -HCN, 45%)

(Note: Relative abundances are highly dependent on the applied collision energy. Data represents a normalized CE of 20 eV).

Experimental Protocol: High-Resolution LC-MS/MS

To ensure reproducibility and analytical rigor, the following self-validating protocol utilizes High-Resolution Accurate Mass (HRAM) spectrometry (e.g., Q-TOF or Orbitrap).

Step 1: Sample Preparation

• Dissolve 1.0 mg of the pyrimidine standard in 1.0 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock solution.

• Dilute the stock solution to a final working concentration of 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Self-Validation Check: Visually inspect for complete dissolution. Halogenated pyrimidines are highly hydrophobic; any turbidity indicates incomplete solvation, which will cause erratic ionization.

Step 2: Liquid Chromatography (LC) Conditions

• Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 × 100 mm). Rationale: The T3 stationary phase provides superior retention for polar, halogenated aromatics compared to standard C18.

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 8 min, hold at 95% B for 2 min. Re-equilibrate at 5% B for 3 min.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

Step 3: Mass Spectrometry (MS/MS) Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Drying Gas Temperature: 325 °C at 10 L/min.

• Nebulizer Pressure: 40 psi.

• Collision Energy (CE): Perform a ramped CE scan (10 eV, 20 eV, and 40 eV) using Nitrogen as the collision gas. Rationale: Ramping CE ensures the capture of both labile aliphatic losses (Compound A) and stable aromatic cleavages (Compound B).

• Mass Range: m/z 50 – 500.

Step 4: System Suitability & Validation Prior to sample injection, inject a blank (50:50 Water:Acetonitrile). Following the blank, inject a known calibration standard (e.g., reserpine or a tuning mix). The mass accuracy of the standard must be < 5 ppm, and the baseline must be free of carryover at the retention times expected for the pyrimidine analytes.

References

• Collision Induced Dissociation Studies of Alkali Metal Adducts of Tetracyclines and Antiviral Agents by Electrospray Ionization... PubMed Central (PMC) URL:[Link]

• Ammonia Elimination from Protonated Nucleobases and Related Synthetic Substrates PubMed Central (PMC) URL:[Link]

• 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6) ChemSrc URL:[Link]

Benchmarking 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine: A Comparative Guide to Fluorinated Pyrimidine Building Blocks

Executive Summary

Fluorine substitution is a cornerstone strategy in modern drug discovery, employed to modulate pKa​ , enhance metabolic stability, and improve protein-ligand binding affinities[1]. Among nitrogenous heterocycles, fluorinated pyrimidines serve as privileged scaffolds for targeted therapeutics. This technical guide provides a critical benchmarking of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS 1211539-88-6) against other prominent fluorinated pyrimidine building blocks[2]. By analyzing their orthogonal reactivity profiles and physicochemical properties, we aim to equip medicinal chemists with the mechanistic rationale required for optimal scaffold selection.

Mechanistic Rationale: The Trifunctional Advantage

As an application scientist, evaluating a building block requires looking beyond its static structure to understand its dynamic reactivity. 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is distinguished by three distinct functional handles that dictate its synthetic utility[2]:

• C6-Trifluoromethyl ( CF3​ ): Acts as a strong electron-withdrawing group (EWG). It drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring, activating the core for nucleophilic attack. In biological systems, the CF3​ group frequently occupies lipophilic pockets, enhancing target residence time[1].

• C4-Chloro ( Cl ): Highly activated toward Nucleophilic Aromatic Substitution (S_NAr) due to the synergistic electron-withdrawing effects of the pyrimidine nitrogens and the C6- CF3​ group.

• C2-Chloromethyl ( −CH2​Cl ): An aliphatic electrophilic center primed for S_N2 alkylation.

Causality in Reactivity: The fundamental advantage of this building block lies in its chemoselectivity . The sp2 -hybridized C4-Cl is electronically activated for S_NAr at low temperatures (0°C to room temperature). Conversely, the sp3 -hybridized C2-chloromethyl requires higher activation energy (elevated temperatures or stronger bases) for S_N2 displacement. This intrinsic energy gap allows for sequential, one-pot or two-step orthogonal functionalization without the need for protecting groups.

Workflow demonstrating orthogonal chemoselective functionalization of the pyrimidine scaffold.

Benchmarking: Comparative Performance Analysis

To contextualize the utility of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine, we benchmark it against three widely used alternatives in medicinal chemistry[3][4].

Table 1: Physicochemical and Reactivity Profile Comparison

Building Block	CAS Number	Primary Reactive Sites	Key Advantage	Limitation
4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine	1211539-88-6	C4 (S_NAr), C2-methyl (S_N2)	Orthogonal bifunctionalization without protecting groups.	Higher molecular weight limits initial fragment-based screening.
5-Fluoro-2-chloropyrimidine	32546-33-1	C2 (S_NAr)	Low molecular weight, ideal for fragment-based drug discovery (FBDD).	Single vector for functionalization; lacks sp3 complexity.
2,4-Dichloro-5-(trifluoromethyl)pyrimidine	3931-36-0	C2, C4 (S_NAr)	Allows sequential S_NAr at C4 then C2 due to differential reactivity.	Complete lack of sp3 -hybridized reactive centers.
5-Bromo-2-fluoropyrimidine	62802-38-4	C2 (S_NAr), C5 (Cross-coupling)	Enables transition-metal catalyzed C-C bond formation at C5[4].	Prone to dehalogenation under certain reductive conditions.

Experimental Protocols: Self-Validating Orthogonal Functionalization

A robust experimental protocol must be a self-validating system. In this workflow, the distinct mass difference between the displacement of the C4-chloride (S_NAr) and the C2-chloromethyl chloride (S_N2) allows for precise LC-MS tracking, ensuring the success of each step before proceeding.

Step 1: Chemoselective S_NAr at C4

Objective: Selectively functionalize the C4 position while leaving the C2-chloromethyl intact.

• Preparation: Dissolve 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert N2​ atmosphere.

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Causality: Low temperature suppresses the competing S_N2 reaction at the C2-chloromethyl position.

• Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq), followed by the dropwise addition of the primary amine nucleophile (1.0 eq).

• Validation: Monitor via LC-MS. The reaction is complete when the starting material mass disappears, replaced by the [M+H]+ of the mono-aminated product. The retention of the isotopic pattern of the remaining chlorine atom confirms the C2-chloromethyl is untouched.

• Workup: Quench with saturated aqueous NH4​Cl , extract with DCM, dry over Na2​SO4​ , and concentrate.

Step 2: S_N2 Alkylation at C2-Chloromethyl

Objective: Functionalize the sp3 center to introduce structural three-dimensionality.

• Preparation: Dissolve the crude intermediate from Step 1 in anhydrous Tetrahydrofuran (THF) or Acetonitrile.

• Activation: Add a stronger base, such as Potassium Carbonate ( K2​CO3​ ) (2.0 eq), and the secondary nucleophile (e.g., a thiol or secondary amine) (1.5 eq).

• Heating: Elevate the temperature to 60°C. Causality: The sp3 carbon requires thermal activation to overcome the steric hindrance and lower electrophilicity compared to the previously reacted sp2 center.

• Validation: Monitor via LC-MS for the complete disappearance of the chlorine isotope pattern, indicating successful displacement of the final aliphatic chloride.

Application in Target-Directed Drug Discovery

Fluorinated pyrimidines are frequently deployed in the design of kinase inhibitors and matrix metalloproteinase (MMP) modulators[1][5]. The integration of the CF3​ group at the C6 position often targets the "hydrophobic spine" of kinases (e.g., mutant EGFR or CDKs). Concurrently, the C2 and C4 substituents are elaborated to interact with the hinge region and solvent-exposed areas, respectively.

Structural integration of fluorinated pyrimidine domains into kinase inhibitor binding pockets.

While simpler building blocks like 5-Fluoro-2-chloropyrimidine offer straightforward entry into fluorinated scaffolds, they lack the multi-vector functionalization capacity of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine. By leveraging the electronic disparity between its sp2 and sp3 electrophilic centers, researchers can rapidly assemble complex, sp3 -rich, and metabolically stable libraries critical for next-generation therapeutics.

References

• PMC - NIH. "Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry". Available at:[Link]

• SciSpace. "A new generation of radiofluorinated pyrimidine-2,4,6-triones as MMP-targeted radiotracers for positron emission tomography". Available at:[Link]

Sources

• 1. Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Chloro-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-(1-Bromoethyl)-5-fluoropyrimidine | 188416-47-9 | Benchchem [benchchem.com]
• 4. ossila.com [ossila.com]
• 5. scispace.com [scispace.com]

A Comparative Guide to the Structural Elucidation of Novel Pyrimidine Derivatives: A Case Study of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

In the landscape of pharmaceutical and agrochemical research, the pyrimidine scaffold is a cornerstone for the development of a vast array of bioactive molecules. The precise substitution pattern on the pyrimidine ring is critical to a compound's efficacy, safety, and overall pharmacological profile. Therefore, the unambiguous determination of the three-dimensional atomic arrangement of novel pyrimidine derivatives is a non-negotiable step in the research and development pipeline. This guide presents a comprehensive overview of the structural validation of a representative halogenated pyrimidine, 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine, with a primary focus on single-crystal X-ray crystallography as the definitive method.

While a public crystal structure for 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is not available, this document serves as a practical guide for researchers on the methodologies and data interpretation integral to structural validation. We will delve into the causality behind experimental choices in X-ray crystallography, from crystal growth to data refinement, and provide a comparative analysis with other widely-used analytical techniques.

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

Single-crystal X-ray crystallography stands as the unequivocal gold standard for determining the absolute three-dimensional structure of a small molecule.[1] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, we can ascertain precise bond lengths, bond angles, and the overall molecular geometry with exceptional precision.[1] This technique provides an atomic-level blueprint of the molecule, which is invaluable for understanding its chemical reactivity and biological interactions.

Experimental Workflow for SC-XRD

The successful structural determination by SC-XRD is a multi-step process that demands meticulous attention to detail. The following protocol outlines the key stages, from obtaining suitable crystals to the final structural refinement.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

As a highly reactive electrophilic building block, 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine (CAS: 1211539-88-6) is frequently utilized in drug discovery for synthesizing kinase inhibitors and agrochemicals. However, the very structural features that make it synthetically valuable also render it a severe occupational and environmental hazard.

This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating, step-by-step protocol for the operational management, chemical quenching, and proper disposal of this compound.

Chemical Reactivity Profile & Hazard Causality

To design a safe disposal protocol, we must first understand the molecular causality behind the compound's hazards. The reactivity of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine is driven by three key structural elements:

• The Chloromethyl Group ( −CH2​Cl ): The benzylic-like carbon is highly susceptible to bimolecular nucleophilic substitution ( SN​2 ). The electron-withdrawing nature of the pyrimidine ring drastically enhances the electrophilicity of this carbon[1]. Consequently, the compound is a potent lachrymator and will react rapidly with moisture in mucous membranes to release hydrochloric acid (HCl).

• The Pyrimidine Core & 4-Chloro Substituent: The nitrogen atoms in the pyrimidine ring, coupled with the highly electronegative trifluoromethyl ( −CF3​ ) group, create an extremely electron-deficient aromatic system. This makes the 4-chloro position vulnerable to Nucleophilic Aromatic Substitution ( SN​Ar )[1].

• Halogen Density: The molecule contains two chlorine atoms and three fluorine atoms. Thermal decomposition or improper incineration of heavily halogenated organics generates highly toxic and corrosive hydrogen chloride (HCl) and hydrogen fluoride (HF) gases[2].

Operational Implication: This compound must never be mixed in a general waste carboy containing amines, strong bases, or protic solvents. Mixing will trigger uncontrolled exothermic SN​2 and SN​Ar reactions, potentially over-pressurizing the container and releasing toxic gas[1][2].

Physicochemical & Hazard Data Summary

Property / Parameter	Specification	Operational Relevance
Chemical Name	4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine	Target analyte for disposal.
CAS Number	1211539-88-6	Regulatory tracking and SDS identification.
Molecular Weight	231.00 g/mol	Required for stoichiometric quenching calculations.
Primary Hazards	Corrosive, Lachrymator, Toxic, Environmental Hazard	Requires full PPE (fume hood, face shield, nitrile/neoprene gloves)[2].
Chemical Incompatibilities	Amines, Strong Bases, Strong Oxidizers, Alkali Metals	Segregation is mandatory to prevent exothermic runaway[1][2].
EPA Waste Classification	Halogenated Organic Waste	Must be segregated from non-halogenated solvents to comply with EPA disposal regulations[3].

Standard Operating Procedure (SOP): Routine Disposal

For routine disposal of stock solutions, reaction residues, or expired batches, follow this self-validating workflow to ensure compliance with EPA regulations for halogenated wastes[3].

• Step 1: Segregation at the Source. Designate a specific, clearly labeled waste container exclusively for "Halogenated Organic Waste." Ensure the container is made of High-Density Polyethylene (HDPE) or is PTFE-lined. Do not use metal containers, as trace HCl generated from ambient moisture hydrolysis will cause severe corrosion.

• Step 2: Verification of Compatibility. Before adding the pyrimidine derivative to the waste container, verify that the container does not hold reactive nucleophiles (e.g., primary/secondary amines, thiols, or strong alkalis). If amine waste is present, initiate a separate waste stream[1].

• Step 3: Container Management. Keep the waste container tightly capped at all times. Use a vented cap if there is any risk of residual moisture causing slow hydrolysis and gas evolution.

• Step 4: Ultimate Destruction (Logistics). Transfer the waste to a licensed EHS vendor. Under EPA guidelines, halogenated organic wastes must be destroyed via high-temperature rotary kiln incineration. The facility must be equipped with a high-efficiency caustic scrubber system to neutralize the HCl and HF acid gases produced during combustion[4].

Emergency Protocol: Spill Response & Chemical Quenching

In the event of a bench-scale spill, the immediate priority is to contain the lachrymator hazard and chemically deactivate the electrophilic centers before disposal.

Step-by-Step Methodology:

• Evacuate and Ventilate: Immediately lower the fume hood sash or evacuate the immediate bench area. Ensure maximum room exhaust ventilation is active due to the severe lachrymatory nature of the chloromethyl group[2].

• Don Appropriate PPE: Wear a Tyvek suit or heavy lab coat, heavy-duty nitrile or neoprene gloves, and a full-face respirator equipped with organic vapor/acid gas cartridges if the spill is outside a fume hood[2].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, vermiculite, or a commercial clay-based absorbent. Crucial: Do not use basic or amine-functionalized spill kits, as they will react violently with the compound[2].

• Chemical Quenching (In-Situ Hydrolysis):

  • Carefully apply a mild, aqueous nucleophile—specifically, a saturated solution of Sodium Bicarbonate ( NaHCO3​ )—over the absorbed spill.

  • Causality: The weak base will slowly hydrolyze the highly reactive chloromethyl group to a safer hydroxymethyl group ( −CH2​OH ) without generating a violent exotherm, while simultaneously neutralizing the evolved HCl.

• Collection: Use non-sparking tools to scoop the neutralized slurry into a wide-mouth HDPE container.

• Final Disposal: Label the container as "Spill Debris: Halogenated Pyrimidine (Neutralized)" and submit it to EHS for incineration[4].

Process Visualization: Disposal & Spill Workflow

Disposal and spill response workflow for halogenated pyrimidine derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Comprehensive Guide to Personal Protective Equipment for Handling 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. However, ensuring the safety of the researchers who handle these materials is paramount. This guide provides an in-depth, experience-driven protocol for the safe handling of 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine, with a specific focus on the selection and use of appropriate Personal Protective Equipment (PPE). The principles and procedures outlined here are designed to create a self-validating system of safety, empowering you to work with confidence and precision.

Core Principles of Chemical Handling: Beyond the Bare Minimum

Before delving into specific PPE recommendations, it is crucial to establish a foundational understanding of laboratory safety culture. All handling of this and similar compounds should occur within a certified chemical fume hood to minimize inhalation exposure.[4] Furthermore, an eyewash station and safety shower must be readily accessible in the immediate work area.[2][5]

Essential Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task at hand, considering the quantity of the material being handled and the potential for exposure.

Eye and Face Protection: Your First Line of Defense

Direct contact with many chlorinated or fluorinated organic compounds can cause severe and potentially irreversible eye damage.[5][6][7]

• Minimum Requirement: At all times when in the laboratory where this chemical is present, ANSI Z87.1-compliant safety glasses with side shields are mandatory.[8]

• Operations with Splash Potential: For tasks such as transferring solutions, preparing dilutions, or running reactions, a higher level of protection is required. A full-face shield must be worn in addition to safety goggles to protect against splashes.[4][8][9]

Skin and Body Protection: An Impermeable Barrier

Dermal exposure is a significant risk, as compounds of this class can cause skin irritation or burns.[2][3]

• Gloves: Standard disposable nitrile gloves may offer initial protection for brief contact. However, for prolonged handling or immersion, double-gloving is recommended.[4] Always inspect gloves for any signs of degradation before use and change them frequently. If a splash occurs, remove the affected glove immediately, wash your hands thoroughly, and don a new pair.

• Lab Coat: A chemical-resistant lab coat is mandatory.[4] Ensure it is fully buttoned to provide maximum coverage. For procedures with a high risk of splashing, consider a chemical-resistant apron worn over the lab coat.

• Footwear: Closed-toe shoes are a standard requirement in any laboratory setting.

Respiratory Protection: Ensuring Clean Air

The inhalation of aerosols or dust from this compound could lead to respiratory irritation.[2][6]

• Primary Engineering Control: All work with 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine should be conducted in a certified chemical fume hood.[4][10] This is the most effective way to prevent inhalation exposure.

• Secondary Respiratory Protection: In the rare event that a fume hood is not available or during certain emergency procedures, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[4][11] Proper fit-testing and training are required for respirator use.[12]

PPE Selection Matrix for Common Laboratory Tasks

For clarity, the table below summarizes the recommended PPE for various laboratory operations involving 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing (Solid)	Safety Goggles	Nitrile Gloves	Lab Coat	Chemical Fume Hood
Solution Preparation	Safety Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Apron	Chemical Fume Hood
Reaction Setup/Monitoring	Safety Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Apron	Chemical Fume Hood
Small-Scale Transfer	Safety Goggles	Nitrile Gloves	Lab Coat	Chemical Fume Hood
Spill Cleanup	Safety Goggles & Face Shield	Heavy-Duty Nitrile Gloves	Chemical-Resistant Suit/Apron	NIOSH-Approved Respirator

Operational and Disposal Plans

A comprehensive safety plan extends beyond the use of PPE to include proper handling and disposal procedures.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure the chemical fume hood is functioning correctly. Don all required PPE as outlined in the table above.

• Handling: Use compatible tools, such as spatulas and glassware, to handle the chemical.[4] Avoid creating dust or aerosols.

• Post-Handling: After handling, wash your hands thoroughly with soap and water, even if gloves were worn.[2][13]

• Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2][4]

Disposal of Contaminated Materials

All disposable items that have come into contact with 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine are considered hazardous waste.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated PPE must be collected in a designated hazardous waste container.[4]

• Spill Materials: Any absorbent materials used to clean up spills should also be disposed of as hazardous waste.[6]

• Waste Disposal: Dispose of all waste through an approved waste disposal plant, following all local and institutional regulations.[2][6][13]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure, immediate and correct action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[2][13] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[14] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[14] Rinse the mouth with water and seek immediate medical attention.[13]

Workflow for Safe Handling

The following diagram outlines the logical flow for safely managing 4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine from initial risk assessment to final disposal.

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• 8. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | UK [sdsmanager.com]
• 9. gonowsafety.com [gonowsafety.com]
• 10. echemi.com [echemi.com]
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• 14. chemicalbook.com [chemicalbook.com]